Cas no 80453-44-7 (Padmatin)

Padmatin structure

Product Name:Padmatin

CAS No:80453-44-7

MF:C₁₆H₁₄O₇

MW:318.278165340424

CID:837301

PubChem ID:12313901

Update Time:2024-10-27

Padmatin Chemical and Physical Properties

Names and Identifiers

- Padmatin
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5-dihydroxy-7-methoxy-2,3-dihyd ro-4H-chromen-4-one
- sodium tauroursodeoxychoate
- sodium tauroursodeoxycholate
- Sodium tauroursodesoxycholate
- Tauroursodeoxycholate sodium salt
- tauroursodeoxycholic acid
- tauroursodeoxycholic acid sodium salt
- taxifolin 7-methyl ether
- Ursodeoxycholyltaurine sodium
- Ursodeoxycholyltaurine-Na salt
- Blumeatin C
- Dihydrorhamnetin
- [ "Dihydrorhamnetin" ]
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-4H-1-benzopyran-4-one (ACI)
- 4H-1-Benzopyran-4-one, 2-(3,4-dihydroxyphenyl)-2,3-dihydro-3,5-dihydroxy-7-methoxy-, (2R-trans)- (ZCI)
- MEGxp0_000570
- 80453-44-7
- SCHEMBL23698994
- (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,5-dihydroxy-7-methoxychroman-4-one
- HY-N3120
- AKOS032948847
- NCGC00179950-01
- MS-24694
- NS00097374
- E87142
- BRD-K45743456-001-01-4
- (2R,3R)-2-(3,4-dihydroxyphenyl)-3,5-dihydroxy-7-methoxy-2,3-dihydrochromen-4-one
- Blumeatin C; Taxifolin 7-methyl ether
- CS-0023299
- DTXSID501345634
- ACon1_001980
- (2R,3R)-2-(3,4-DIHYDROXYPHENYL)-3,5-DIHYDROXY-7-METHOXY-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
- DA-56550
- Inchi： 1S/C16H14O7/c1-22-8-5-11(19)13-12(6-8)23-16(15(21)14(13)20)7-2-3-9(17)10(18)4-7/h2-6,15-19,21H,1H3/t15-,16+/m0/s1
- InChI Key： MRPJBTFHICBFNE-JKSUJKDBSA-N
- SMILES： O=C1[C@H](O)[C@@H](C2C=CC(O)=C(O)C=2)OC2C=C(C=C(C1=2)O)OC

Computed Properties

Exact Mass: 318.07400
Monoisotopic Mass: 318.07395278 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 23
Rotatable Bond Count: 2
Complexity: 442
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 318.28
XLogP3: 1.8
Topological Polar Surface Area: 116Å²

Experimental Properties

Color/Form: Powder
Density: 1.6±0.1 g/cm3
Boiling Point: 665.0±55.0 °C at 760 mmHg
Flash Point: 252.0±25.0 °C
PSA: 116.45000
LogP: 1.48930
Vapor Pressure: 0.0±2.1 mmHg at 25°C

Padmatin Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

Padmatin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-N3120-1mg	Padmatin	80453-44-7	≥98.0%	1mg	￥2300	2025-04-16
MedChemExpress	HY-N3120-5mg	Padmatin	80453-44-7	≥98.0%	5mg	￥13500	2023-08-31
Chengdu Biopurify Phytochemicals Ltd	SBP02166-10mg	Padmatin	80453-44-7	98%	10mg	$230	2023-09-20
Chengdu Biopurify Phytochemicals Ltd	SBP02166-5mg	Padmatin	80453-44-7	98%	5mg	$130	2023-09-20
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2033-5 mg	Padmatin	80453-44-7	98.46%	5mg	￥4467.00	2022-04-26
ChemScence	CS-0023299-1mg	Padmatin	80453-44-7		1mg	$200.0	2022-04-26
ChemScence	CS-0023299-5mg	Padmatin	80453-44-7		5mg	$500.0	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2033-1 mg	Padmatin	80453-44-7	98.46%	1mg	￥1767.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2033-10 mg	Padmatin	80453-44-7	98.46%	10mg	￥6697.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN2033-25 mg	Padmatin	80453-44-7	98.46%	25mg	￥11997.00	2022-04-26

Padmatin Production Method

Production Method 1

480-18-2

80453-44-7

Reaction Conditions

1.1 Reagents: Sodium metaborate Solvents: Diethyl ether , Methanol ; 3 d, 4 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; neutralized

Reference

Methylation of Dihydroquercetin Acetates: Synthesis of 5-O-Methyldihydroquercetin

Kiehlmann, Eberhard; et al, Journal of Natural Products, 2003, 66(12), 1562-1566

Production Method 2

51857-11-5

80453-44-7

Reaction Conditions

1.1 Reagents: Benzyl chloride , Potassium carbonate Solvents: Dimethyl sulfoxide ; 5 h, 120 °C
1.2 Solvents: Water ; cooled
1.3 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Methanol , Water ; 20 h, rt
1.4 Reagents: Hydrochloric acid Catalysts: Palladium Solvents: Ethanol , Water ; 48 h, rt

Reference

Identification of Enterodiol as a Masker for Caffeine Bitterness by Using a Pharmacophore Model Based on Structural Analogues of Homoeriodictyol

Ley, Jakob P.; et al, Journal of Agricultural and Food Chemistry, 2012, 60(25), 6303-6311